Cas no 1805312-08-6 (Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate)
Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
-
- Inchi: 1S/C11H8ClF6NO3/c1-21-9(20)3-6-5(10(13,14)15)2-8(7(4-12)19-6)22-11(16,17)18/h2H,3-4H2,1H3
- InChI Key: YTTHCDSWGIHBLP-UHFFFAOYSA-N
- SMILES: ClCC1=C(C=C(C(F)(F)F)C(CC(=O)OC)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 389
- XLogP3: 3.2
- Topological Polar Surface Area: 48.4
Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077662-1g |
Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate |
1805312-08-6 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
Research Briefing on Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1805312-08-6)
Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1805312-08-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential applications in medicinal chemistry, particularly as a key intermediate in the development of novel therapeutic agents.
The synthesis of Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate involves multi-step organic transformations, with an emphasis on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, leveraging techniques such as palladium-catalyzed cross-coupling reactions and selective fluorination. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.
In terms of biological activity, preliminary studies suggest that this compound may serve as a versatile scaffold for the design of enzyme inhibitors, particularly targeting kinases and other proteins involved in signal transduction pathways. The presence of the chloromethyl group offers a reactive handle for further functionalization, allowing researchers to explore a wide range of derivatives with potential therapeutic applications. Computational modeling and structure-activity relationship (SAR) studies are being employed to elucidate the binding interactions and optimize the compound's efficacy and selectivity.
Recent publications have highlighted the potential of Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate in the development of anti-inflammatory and anticancer agents. For instance, derivatives of this compound have shown promising activity in inhibiting pro-inflammatory cytokines and suppressing tumor cell proliferation in vitro. These findings underscore the compound's potential as a lead structure for further drug development efforts.
Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.
In conclusion, Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate represents a valuable chemical entity with significant potential in drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications will be essential for unlocking its full potential. This briefing provides a snapshot of the current state of research and highlights key areas for future investigation.
1805312-08-6 (Methyl 2-(chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)